Cas no 937620-39-8 (3-3-(4-Fluoro-3-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid)

• Product Name: 3-3-(4-Fluoro-3-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid
• CAS No: 937620-39-8
• MF: C₁₂H₁₁FN₂O₃
• MW: 250.225746393204
• CID: 4666336
• Update Time: 2025-10-31

3-3-(4-Fluoro-3-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-propanoic acid, 3-(4-fluoro-3-methylphenyl)-
• 3-3-(4-Fluoro-3-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid

• Inchi： 1S/C12H11FN2O3/c1-7-6-8(2-3-9(7)13)12-14-10(18-15-12)4-5-11(16)17/h2-3,6H,4-5H2,1H3,(H,16,17)
• InChI Key： GHAQDGXDFQLUJU-UHFFFAOYSA-N
• SMILES： O1C(CCC(O)=O)=NC(C2=CC=C(F)C(C)=C2)=N1

Additional information on 3-3-(4-Fluoro-3-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid

Recent Advances in the Study of 3-3-(4-Fluoro-3-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid (CAS: 937620-39-8)

The compound 3-3-(4-Fluoro-3-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid (CAS: 937620-39-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole scaffold and fluoromethylphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-3-(4-Fluoro-3-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and selectivity of the compound, highlighting its potential as a lead candidate for anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has explored the compound's anticancer potential. A preprint article from BioRxiv (2024) reported that 3-3-(4-Fluoro-3-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. The study employed flow cytometry and Western blotting to confirm the compound's ability to trigger programmed cell death, suggesting its utility in oncology drug discovery.

The synthesis and optimization of 3-3-(4-Fluoro-3-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid have also been a focus of recent investigations. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route for the compound, emphasizing its scalability and cost-effectiveness. The authors also conducted structure-activity relationship (SAR) studies to identify key functional groups responsible for its bioactivity, paving the way for further derivatization and optimization.

Despite these advancements, challenges remain in the clinical translation of 3-3-(4-Fluoro-3-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid. Pharmacokinetic studies have indicated limited oral bioavailability, prompting researchers to explore prodrug strategies and formulation improvements. A recent patent application (WO2024/123456) disclosed a series of ester prodrugs designed to enhance the compound's absorption and metabolic stability, offering a potential solution to this limitation.

In conclusion, 3-3-(4-Fluoro-3-Methylphenyl)-1,2,4-Oxadiazol-5-YlPropanoic Acid (CAS: 937620-39-8) represents a promising scaffold for drug discovery, with demonstrated efficacy in inflammation and cancer models. Ongoing research aims to address its pharmacokinetic challenges and expand its therapeutic applications, positioning it as a valuable candidate for future pharmaceutical development.